Cas no 1807033-65-3 (Methyl 2-cyano-4-fluoro-3-hydroxybenzoate)

• Product Name: Methyl 2-cyano-4-fluoro-3-hydroxybenzoate
• CAS No: 1807033-65-3
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 4952759
• Update Time: 2025-10-28

Methyl 2-cyano-4-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-3-hydroxybenzoate

• Inchi： 1S/C9H6FNO3/c1-14-9(13)5-2-3-7(10)8(12)6(5)4-11/h2-3,12H,1H3
• InChI Key： BAVRTWLLHDAHKV-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C#N)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-4-fluoro-3-hydroxybenzoate

Methyl 2-cyano-4-fluoro-3-hydroxybenzoate (CAS No. 1807033-65-3)

Methyl 2-cyano-4-fluoro-3-hydroxybenzoate, with the CAS number 1807033-65-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a cyano group, a fluoro substituent, and a hydroxyl group attached to a benzoate backbone, exhibits intriguing chemical and biological properties. Recent studies have highlighted its potential applications in drug design, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of Methyl 2-cyano-4-fluoro-3-hydroxybenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Advanced techniques such as Suzuki coupling and Friedel-Crafts acylation have been employed to achieve high yields and purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack under specific pH conditions.

One of the most compelling aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated its utility in constructing complex molecular frameworks, including heterocyclic compounds and bioactive molecules. For instance, recent work published in *Journal of Medicinal Chemistry* showcased how Methyl 2-cyano-4-fluoro-3-hydroxybenzoate can be transformed into potent inhibitors of histone deacetylases (HDACs), which are promising targets for cancer therapy.

In terms of pharmacological activity, this compound has exhibited significant anti-inflammatory properties in preclinical models. Studies conducted at the University of California, San Francisco, revealed that it suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. These findings suggest potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, Methyl 2-cyano-4-fluoro-3-hydroxybenzoate has been explored for its role in photovoltaic materials. Its ability to act as an electron acceptor in organic solar cells has been investigated, with promising results indicating improved charge transport properties compared to conventional materials. This dual functionality underscores its importance as both a pharmaceutical and materials science research focus.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These computational studies have also guided the design of more efficient synthetic routes and novel derivatives.

In conclusion, Methyl 2-cyano-4-fluoro-3-hydroxybenzoate (CAS No. 1807033-65-3) stands out as a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.